Cas no 1805492-40-3 (Methyl 3-bromo-4-cyano-2-methoxyphenylacetate)

• Product Name: Methyl 3-bromo-4-cyano-2-methoxyphenylacetate
• CAS No: 1805492-40-3
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4976831
• Update Time: 2025-07-20

Methyl 3-bromo-4-cyano-2-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-cyano-2-methoxyphenylacetate
• methyl 2-(3-bromo-4-cyano-2-methoxyphenyl)acetate

• Inchi： 1S/C11H10BrNO3/c1-15-9(14)5-7-3-4-8(6-13)10(12)11(7)16-2/h3-4H,5H2,1-2H3
• InChI Key： CLYDQRFVSNKZBY-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(=C1OC)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.1
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-bromo-4-cyano-2-methoxyphenylacetate

Comprehensive Guide to Methyl 3-bromo-4-cyano-2-methoxyphenylacetate (CAS No. 1805492-40-3)

Methyl 3-bromo-4-cyano-2-methoxyphenylacetate (CAS No. 1805492-40-3) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromo substituent, cyano group, and methoxy functionality, makes it a versatile building block for designing complex molecules. Researchers and industries value this compound for its role in cross-coupling reactions, heterocyclic synthesis, and drug discovery applications.

In recent years, the demand for functionalized aromatic esters like Methyl 3-bromo-4-cyano-2-methoxyphenylacetate has surged due to their relevance in small-molecule therapeutics and catalysis. A trending topic in organic chemistry revolves around sustainable synthesis methods, and this compound’s bromine moiety enables efficient C-C bond formation via palladium-catalyzed reactions, aligning with green chemistry principles. Users frequently search for "how to synthesize Methyl 3-bromo-4-cyano-2-methoxyphenylacetate" or "applications of cyano-substituted phenylacetates," reflecting its technical significance.

The compound’s cyano group enhances its reactivity in nucleophilic substitutions, while the methoxy and bromo groups offer sites for further derivatization. This adaptability is critical in high-throughput screening libraries and material science, where tailored aromatic systems are essential. Notably, its CAS No. 1805492-40-3 is often referenced in patents related to OLED materials and biodegradable polymers, addressing contemporary interests in renewable technologies.

From an analytical perspective, Methyl 3-bromo-4-cyano-2-methoxyphenylacetate is characterized by techniques like HPLC, NMR, and mass spectrometry, ensuring purity for sensitive applications. Discussions on platforms like ResearchGate highlight its utility in peptide mimetics and enzyme inhibitors, answering queries such as "role of bromo-cyano compounds in medicinal chemistry." Its stability under inert conditions also makes it a preferred choice for storage-sensitive reagents.

In summary, Methyl 3-bromo-4-cyano-2-methoxyphenylacetate (CAS No. 1805492-40-3) bridges gaps between synthetic chemistry and applied sciences. Its multifaceted reactivity and alignment with trending research areas—such as catalysis optimization and bioactive molecule design—ensure its prominence in both academic and industrial settings. For those exploring "advanced aromatic esters" or "halogenated building blocks," this compound offers a compelling case study.